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Compound of Interest

Compound Name: 2,6-Dimethoxybenzaldehyde

Cat. No.: B146518 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and hazards associated

with 2,6-Dimethoxybenzaldehyde (CAS No. 3392-97-0). The information is intended for

professionals in research, scientific, and drug development fields to ensure safe handling and

use of this chemical compound. This document summarizes the available toxicological data,

outlines standardized experimental protocols for hazard assessment, and presents a logical

workflow for evaluating chemical safety.

Hazard Identification and Classification
2,6-Dimethoxybenzaldehyde is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

identified are skin irritation, serious eye irritation, and respiratory tract irritation.[1]

Table 1: GHS Classification of 2,6-Dimethoxybenzaldehyde
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure
Category 3

H335: May cause respiratory

irritation

Source: Aggregated GHS information from notifications to the ECHA C&L Inventory.[1]

Toxicological Data
While specific quantitative toxicological data such as LD50 values for 2,6-
Dimethoxybenzaldehyde are not consistently available in public domains[2][3], the GHS

classification is based on the results of standardized tests. The following table summarizes the

known toxicological endpoints.

Table 2: Summary of Toxicological Endpoints for 2,6-Dimethoxybenzaldehyde
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Toxicological Endpoint Result

Acute Oral Toxicity No data available

Acute Dermal Toxicity No data available

Acute Inhalation Toxicity No data available

Skin Corrosion/Irritation Classified as a skin irritant (Category 2)[1]

Serious Eye Damage/Irritation
Classified as a serious eye irritant (Category 2)

[1]

Respiratory or Skin Sensitization No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Specific Target Organ Toxicity (Single Exposure) May cause respiratory irritation (Category 3)[1]

Specific Target Organ Toxicity (Repeated

Exposure)
No data available

Aspiration Hazard No data available

Experimental Protocols for Hazard Assessment
The hazard classifications for 2,6-Dimethoxybenzaldehyde are determined through

standardized experimental protocols, primarily those established by the Organisation for

Economic Co-operation and Development (OECD). These guidelines ensure the quality and

consistency of toxicological data.

Skin Irritation Testing (OECD Guideline 404/439)
The assessment of skin irritation potential is conducted following OECD Test Guideline 404

(Acute Dermal Irritation/Corrosion) for in vivo studies or OECD Test Guideline 439 (In Vitro Skin

Irritation: Reconstructed Human Epidermis Test Method).

In Vivo Methodology (OECD 404 Summary):
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Test System: Healthy young adult albino rabbits.

Procedure: A single dose of the test substance is applied to a small area of shaved skin. An

untreated area of skin serves as a control. The substance is held in contact with the skin for

a specified period (typically 4 hours) under a semi-occlusive patch.

Observation: The skin is examined for erythema (redness) and edema (swelling) at specified

intervals after patch removal (e.g., 1, 24, 48, and 72 hours). The observations are scored

based on a standardized scale.

Classification: The substance is classified as a skin irritant if it produces reversible

inflammatory changes in the skin of a certain severity.

In Vitro Methodology (OECD 439 Summary):

Test System: A reconstructed human epidermis (RhE) model which mimics the biochemical

and physiological properties of the upper layers of human skin.

Procedure: The test chemical is applied topically to the RhE tissue.

Endpoint: Cell viability is measured, typically using the MTT assay, which assesses

mitochondrial activity.

Classification: A chemical is identified as an irritant if it causes a decrease in cell viability

below a defined threshold (e.g., ≤ 50%).

Eye Irritation Testing (OECD Guideline 405)
The potential for a substance to cause serious eye damage or irritation is evaluated using

OECD Test Guideline 405 (Acute Eye Irritation/Corrosion).

Methodology Summary (OECD 405):

Test System: Healthy young adult albino rabbits.

Procedure: A single dose of the test substance is applied into the conjunctival sac of one

eye. The other eye remains untreated and serves as a control.
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Observation: The eyes are examined for effects on the cornea (opacity), iris, and

conjunctivae (redness, swelling, discharge) at specific intervals (e.g., 1, 24, 48, and 72

hours) after application. The effects are scored according to a standardized system.

Classification: The substance is classified based on the severity and reversibility of the

observed eye lesions.

Specific Target Organ Toxicity – Single Exposure
(Respiratory Irritation)
There is no single, specific OECD guideline for respiratory irritation that is analogous to the skin

and eye irritation tests. The classification is typically based on a weight of evidence approach,

including data from human experience, animal studies, and other relevant information.

General Approach:

Human Data: Reports of sensory irritation (e.g., stinging, burning, itching) in the nose and

throat from occupational or accidental exposure.

Animal Studies: Studies in rodents that measure changes in respiratory frequency upon

inhalation of the test substance. The concentration that causes a 50% decrease in

respiratory rate (RD50) is a key endpoint.

Other Data: Structure-activity relationships and in vitro data can also contribute to the overall

assessment.

Physicochemical and Safety Data
Table 3: Physicochemical Properties and Safety Information
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Property Value

Molecular Formula C₉H₁₀O₃

Molecular Weight 166.17 g/mol

Appearance Yellow to beige crystalline powder

Melting Point 96-98 °C

Boiling Point 285 °C

Flash Point 54 °C

Density 1.114 g/cm³

Incompatible Materials Strong oxidizing agents, Strong bases

Hazardous Decomposition Products Carbon monoxide (CO), Carbon dioxide (CO₂)

Workflow for Chemical Safety Assessment
The following diagram illustrates a logical workflow for assessing the safety of a chemical

substance, incorporating a tiered testing strategy as recommended by OECD guidelines. This

approach prioritizes in vitro and existing data to minimize animal testing.
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Caption: Tiered approach to chemical hazard and risk assessment.

Handling, Storage, and First Aid
Handling: Use in a well-ventilated area.[2] Avoid formation of dust and aerosols.[2] Avoid

contact with skin, eyes, and clothing.[2] Wash hands thoroughly after handling.

Storage: Keep container tightly closed in a dry and well-ventilated place.[2] Store away from

incompatible materials such as strong oxidizing agents and strong bases.[2]

First Aid Measures:

In case of eye contact: Rinse cautiously with water for several minutes.[2] Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[2]
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In case of skin contact: Wash off with plenty of soap and water.[2] If skin irritation occurs, get

medical advice/attention.[2] Take off contaminated clothing and wash it before reuse.[2]

If inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[2]

If swallowed: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.[2]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.

Fire-Fighting and Accidental Release Measures
Fire-Fighting:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Hazardous Combustion Products: Carbon monoxide and carbon dioxide.

Accidental Release:

Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.

Avoid dust formation.

Environmental Precautions: Do not let product enter drains.

Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal.

This guide is intended to provide key safety and hazard information for 2,6-
Dimethoxybenzaldehyde. It is essential to consult the full Safety Data Sheet (SDS) provided

by the supplier before use and to conduct a thorough risk assessment for any specific

laboratory or manufacturing process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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